![molecular formula C27H28Br2O5S B213119 Bromothymol blue CAS No. 76-59-5](/img/structure/B213119.png)
Bromothymol blue
Overview
Description
Bromothymol Blue (BTB) is a pH indicator commonly used in applications that require measuring substances with a relatively neutral pH (near 7) . It is a weak organic acid with the chemical formula C6H4BrO2 . It is a yellowish-green crystalline solid that is soluble in water and ethanol . It can be protonated or deprotonated to generate yellow or blue, respectively .
Synthesis Analysis
The synthesis of Bromothymol Blue involves an oxidation method in the presence of potassium permanganate . The redox reactions occur in alkaline and acidic media . In alkaline medium, two distinct stages were observed: a relatively fast first stage and a relatively slow second stage . In acidic medium, the reaction occurs in one stage (slow stage) to give rise to the final oxidation product .Molecular Structure Analysis
Bromothymol Blue has a molecular formula of C27H28Br2O5S . It is a weak acid with a pKa of about 5.5 . It is a monoprotic acid and can dissociate into a bromothymol ion and a hydrogen ion .Chemical Reactions Analysis
Bromothymol Blue acts as a weak acid in a solution . It can thus be in protonated or deprotonated form, appearing yellow or blue, respectively . It is bright aquamarine by itself, and greenish-blue in a neutral solution . The deprotonation of the neutral form results in a highly conjugated structure, accounting for the difference in color .Physical And Chemical Properties Analysis
Bromothymol Blue has a density of 1.25 g/cm³ . It has a molecular weight of 624.384 g/mol . It is odorless and appears blue in basic solutions, yellow in acidic solutions, and green in neutral solutions . It is sparingly soluble in water .Scientific Research Applications
pH Indicator
Bromothymol blue serves as a pH indicator due to its precise color transition at neutrality . It is mostly used in applications that require measuring substances that would have a relatively neutral pH (near 7) .
Biological Slide Stain
In the laboratory, bromothymol blue is used as a biological slide stain . It helps in defining cell walls or nuclei under the microscope .
Obstetrics
Bromothymol blue is used in obstetrics for detecting premature rupture of membranes . This helps in early detection and management of potential complications.
Observation of Photosynthetic Activities
Bromothymol blue is used for the observation of photosynthetic activities . It helps in studying the process of photosynthesis in plants.
Respiratory Indicator
Bromothymol blue acts as a respiratory indicator . It is used in experiments to measure the presence of carbonic acid in a liquid .
6. Detection of Fungal Hyphae within Plant Roots Bromothymol blue is used for the demonstration of fungal hyphae within plant roots . This helps in studying the interaction between fungi and plants.
Milk Spoilage Detection
Bromothymol blue has been used in milk spoilage detection tests . Silica capsules containing bromothymol blue were synthesized and applied for milk spoilage detection .
Sensor Packaging
The potential of the HDPE/EVA/silica capsules as a base material to a sensor packaging has been explored . This allows the verification of the milk quality by the end-users .
Mechanism of Action
Target of Action
Bromothymol Blue (BTB) is primarily used as a pH indicator . Its primary target is the hydrogen ion (H+) concentration in a solution, which determines the pH of the solution .
Mode of Action
BTB acts as a weak acid in solution . It can exist in a protonated or deprotonated form, appearing yellow or blue, respectively . The color change is due to the deprotonation of the neutral form, which results in a highly conjugated structure . An intermediate of the deprotonation mechanism is responsible for the greenish color in neutral solutions .
Biochemical Pathways
The primary biochemical pathway affected by BTB is the acid-base balance in a solution . When BTB is added to a solution, it can accept or donate a proton (H+), depending on the pH of the solution . This interaction with hydrogen ions allows BTB to indicate the pH of the solution .
Result of Action
The molecular effect of BTB’s action is a color change that indicates the pH of the solution . In acidic solutions (pH < 6.0), BTB appears yellow. In basic solutions (pH > 7.6), it appears blue. In neutral solutions, it appears green .
Action Environment
The action of BTB is influenced by the pH of the environment . The pH can be affected by various factors, including the presence of other chemicals, temperature, and ionic strength . These factors can influence the color exhibited by BTB and, therefore, its effectiveness as a pH indicator .
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-bromo-4-[3-(3-bromo-4-hydroxy-2-methyl-5-propan-2-ylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-3-methyl-6-propan-2-ylphenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H28Br2O5S/c1-13(2)17-11-20(15(5)23(28)25(17)30)27(19-9-7-8-10-22(19)35(32,33)34-27)21-12-18(14(3)4)26(31)24(29)16(21)6/h7-14,30-31H,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUHCTOLBWMJMLX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1Br)O)C(C)C)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=C(C(=C(C(=C4)C(C)C)O)Br)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H28Br2O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3058799 | |
Record name | Bromothymol blue | |
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Molecular Weight |
624.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Odorless white to cream-colored solid; Available as pure compound, monosodium salt, and dilute solutions; [CHEMINFO] | |
Record name | Bromthymol blue | |
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Product Name |
Bromothymol blue | |
CAS RN |
76-59-5 | |
Record name | Bromothymol blue | |
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Record name | Bromothymol blue | |
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Record name | Bromothymol blue | |
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Record name | Phenol, 4,4'-(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-3-methyl-6-(1-methylethyl)- | |
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Record name | Bromothymol blue | |
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URL | https://comptox.epa.gov/dashboard/DTXSID3058799 | |
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Record name | Bromothymol blue | |
Source | European Chemicals Agency (ECHA) | |
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Record name | BROMTHYMOL BLUE | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of Bromothymol Blue?
A1: Bromothymol Blue's molecular formula is C27H28Br2O5S, and its molecular weight is 624.38 g/mol.
Q2: What spectroscopic data is available for Bromothymol Blue?
A2: Research has focused on Bromothymol Blue's UV-Vis spectroscopic properties. Its absorbance maximum (λmax) varies depending on its ionization state and the surrounding environment. For example, in chloroform, the ion-pair complex of Bromothymol Blue with secnidazole exhibits a λmax at 410 nm []. In another study, Bromothymol Blue encapsulated in a polysiloxane network showed a similar response to pH changes as its solution counterpart, indicating its structure is retained within the matrix [, ].
Q3: Is Bromothymol Blue compatible with sol-gel matrices?
A3: Yes, Bromothymol Blue can be successfully encapsulated within sol-gel matrices, retaining its pH-responsive color-changing abilities [, ]. This property makes it valuable for creating solid-state pH indicators.
Q4: Does the presence of surfactants affect Bromothymol Blue encapsulated in a sol-gel matrix?
A4: Yes, incorporating surfactants like cetyltrimethyl ammonium bromide (CTAB) or dodecyl dimethyl amino oxide (GLA) during the sol-gel encapsulation process can influence the properties of the resulting matrix and Bromothymol Blue's behavior. For instance, the presence of GLA can lead to a faster pH response compared to CTAB [].
Q5: Can Bromothymol Blue be incorporated into 3D printing filaments?
A5: Yes, Bromothymol Blue can be successfully melt-blended with poly(lactic acid) (PLA) and poly(ethylene glycol) (PEG) to create novel pH-sensing 3D printing filaments []. These filaments exhibited altered crystallinity, thermal stability, and mechanical properties depending on the incorporated indicator.
Q6: Has Bromothymol Blue been explored for its catalytic properties?
A6: While Bromothymol Blue is primarily known as a pH indicator, it has been used as a model contaminant to study degradation processes involving iron nanoparticles and hydrogen peroxide []. Its stability in the presence of H2O2 and its visible absorbance make it suitable for monitoring such reactions.
Q7: What analytical techniques are commonly employed to study Bromothymol Blue?
A7: UV-Vis spectrophotometry is widely used to study Bromothymol Blue due to its distinct color changes at different pH values. Researchers have also employed techniques like Fourier Transform Infrared (FTIR) spectroscopy, Scanning Electron Microscopy (SEM), and X-ray diffraction (XRD) to characterize Bromothymol Blue-containing materials and their properties [, ].
Q8: Can Bromothymol Blue be used in spectrophotometric determination of pharmaceuticals?
A8: Yes, Bromothymol Blue has been successfully employed as an analytical reagent in spectrophotometric methods for determining the concentration of various pharmaceuticals, including secnidazole [], ciprofloxacin [], ketoconazole, clotrimazole, and fluconazole []. It forms ion-pair complexes with these drugs, which can be extracted and quantified spectrophotometrically.
Q9: Can Bromothymol Blue be degraded using advanced oxidation processes?
A9: Yes, research has shown that Bromothymol Blue can be effectively degraded and mineralized using anodic oxidation, a type of advanced oxidation process, with Boron Doped Diamond (BDD) as the anode material []. This method offers a promising solution for treating textile effluents containing Bromothymol Blue.
Q10: Is Bromothymol Blue biodegradable?
A10: The biodegradability of Bromothymol Blue-containing PLA-PEG 3D printing filaments has been investigated. Studies suggest that the presence of Bromothymol Blue might influence the degradation rate of the filaments in soil and soil slurry mixtures [].
Q11: Are there alternative pH indicators to Bromothymol Blue?
A11: Yes, other pH indicators with different color change ranges exist, such as bromocresol purple, methyl red, and phenol red. Researchers exploring the Aspergillus taxonomy have successfully used bromocresol green and Bromothymol Blue as alternatives to bromocresol purple in CREA medium [].
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